3,6,9,15-Tetraazabicyclo[9.3.1]pentadeca-1(15),11,13-triene

• CAS No.: 78668-34-5
• Product Name: 3,6,9,15-Tetraazabicyclo[9.3.1]pentadeca-1(15),11,13-triene
• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol
• IUPAC Name: 3,6,9,15-tetrazabicyclo[9.3.1]pentadeca-1(15),11,13-triene
• Standard InChI: InChI=1S/C11H18N4/c1-2-10-8-13-6-4-12-5-7-14-9-11(3-1)15-10/h1-3,12-14H,4-9H2
• Standard InChIKey: LNMUPMQUMCDOKO-UHFFFAOYSA-N
• SMILES: C1CNCC2=NC(=CC=C2)CNCCN1
• Canonical SMILES: C1CNCC2=NC(=CC=C2)CNCCN1
• Appearance: Solid powder
• Description: Pyclen is an inhibitor of cell death induced by oxidative stress and inhibitor of AB1-40 aggregation induced by Cu2+ ion. It is capable of both preventing and disrupting Cu(2+) induced AB(1-40) aggregation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pyclen
• Reference: 1: Le Fur M, Beyler M, Lepareur N, Fougère O, Platas-Iglesias C, Rousseaux O, Tripier R. Pyclen Tri-n-butylphosphonate Ester as Potential Chelator for Targeted Radiotherapy: From Yttrium(III) Complexation to (90)Y Radiolabeling. Inorg Chem. 2016 Aug 15;55(16):8003-12. doi: 10.1021/acs.inorgchem.6b01135. Epub 2016 Aug 3. PubMed PMID: 27486673.; 2: Lincoln KM, Gonzalez P, Richardson TE, Julovich DA, Saunders R, Simpkins JW, Green KN. A potent antioxidant small molecule aimed at targeting metal-based oxidative stress in neurodegenerative disorders. Chem Commun (Camb). 2013 Apr 4;49(26):2712-4. doi: 10.1039/c2cc36808k. PubMed PMID: 23437435; PubMed Central PMCID: PMC4446701.; 3: Lincoln KM, Richardson TE, Rutter L, Gonzalez P, Simpkins JW, Green KN. An N-heterocyclic amine chelate capable of antioxidant capacity and amyloid disaggregation. ACS Chem Neurosci. 2012 Nov 21;3(11):919-27. doi: 10.1021/cn300060v. Epub 2012 Aug 31. PubMed PMID: 23173072; PubMed Central PMCID: PMC3503443.; 4: Lincoln KM, Offutt ME, Hayden TD, Saunders RE, Green KN. Structural, spectral, and electrochemical properties of nickel(II), copper(II), and zinc(II) complexes containing 12-membered pyridine- and pyridol-based tetra-aza macrocycles. Inorg Chem. 2014 Feb 3;53(3):1406-16. doi: 10.1021/ic402119s. Epub 2014 Jan 17. PubMed PMID: 24437677.; 5: Le Fur M, Beyler M, Molnár E, Fougère O, Esteban-Gómez D, Tircsó G, Platas-Iglesias C, Lepareur N, Rousseaux O, Tripier R. The role of the capping bond effect on pyclen (nat)Y(3+)/(90)Y(3+) chelates: full control of the regiospecific N-functionalization makes the difference. Chem Commun (Camb). 2017 Aug 24;53(69):9534-9537. doi: 10.1039/c7cc05088g. PubMed PMID: 28808725.; 6: Le Fur M, Beyler M, Molnár E, Fougère O, Esteban-Gómez D, Tircsó G, Platas-Iglesias C, Lepareur N, Rousseaux O, Tripier R. Stable and Inert Yttrium(III) Complexes with Pyclen-Based Ligands Bearing Pendant Picolinate Arms: Toward New Pharmaceuticals for β-Radiotherapy. Inorg Chem. 2018 Feb 19;57(4):2051-2063. doi: 10.1021/acs.inorgchem.7b02953. Epub 2018 Feb 5. PubMed PMID: 29400452.; 7: Le Fur M, Molnár E, Beyler M, Fougère O, Esteban-Gómez D, Rousseaux O, Tripier R, Tircsó G, Platas-Iglesias C. Expanding the Family of Pyclen-Based Ligands Bearing Pendant Picolinate Arms for Lanthanide Complexation. Inorg Chem. 2018 Jun 18;57(12):6932-6945. doi: 10.1021/acs.inorgchem.8b00598. Epub 2018 May 30. PubMed PMID: 29846067.; 8: Hamon N, Galland M, Le Fur M, Roux A, Duperray A, Grichine A, Andraud C, Le Guennic B, Beyler M, Maury O, Tripier R. Combining a pyclen framework with conjugated antenna for the design of europium and samarium luminescent bioprobes. Chem Commun (Camb). 2018 Jun 12;54(48):6173-6176. doi: 10.1039/c8cc02035c. PubMed PMID: 29845153.; 9: Le Fur M, Molnár E, Beyler M, Kálmán FK, Fougère O, Esteban-Gómez D, Rousseaux O, Tripier R, Tircsó G, Platas-Iglesias C. A Coordination Chemistry Approach to Fine-Tune the Physicochemical Parameters of Lanthanide Complexes Relevant to Medical Applications. Chemistry. 2018 Mar 2;24(13):3127-3131. doi: 10.1002/chem.201705528. Epub 2018 Feb 6. PubMed PMID: 29243854.
• PubChem Compound: 586675
• Last Modified: Nov 11 2021